Cas no 13834-80-5 (Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)-)

• Product Name: Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)-
• CAS No: 13834-80-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 96665
• PubChem ID: 67848482
• Update Time: 2025-04-18

Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4,6,6-tetramethyl-1,3-cyclohexadien-1-yl)-
• 1-(2,4,6,6-tetramethylcyclohexa-1,3-dien-1-yl)ethanone
• 1-(2,4,6,6-Tetramethylcyclohexa-1,3-dien-1-yl)ethan-1-one
• SCHEMBL9420891
• 13834-80-5
• DTXSID00737703

• Inchi： 1S/C12H18O/c1-8-6-9(2)11(10(3)13)12(4,5)7-8/h6H,7H2,1-5H3
• InChI Key： RRAGEKYZYOIPDO-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)C=C(C)CC1(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07